(6-chloro-4-(3-chloro-4-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone
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Description
(6-chloro-4-(3-chloro-4-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone is a useful research compound. Its molecular formula is C20H18Cl2N2O5S and its molecular weight is 469.33. The purity is usually 95%.
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Scientific Research Applications
Molecular Interactions and Clathrate Formation
Research into molecular interactions, specifically the edge-to-face interaction between aromatic rings, has implications for understanding the formation of clathrate hosts for benzene guests. This interaction plays a crucial role in inclusion complex formation and host-host interactions, which are central to molecular recognition and self-assembly processes in chemistry (Eto et al., 2011).
Antioxidant Properties
The synthesis and investigation of antioxidant properties of certain compounds, such as (3,4‐Dihydroxyphenyl)(2,3,4‐trihydroxyphenyl)methanone and its derivatives, showcase the potential of similar structures in providing potent antioxidant power. These findings suggest avenues for exploring related compounds in the development of new antioxidants (Çetinkaya et al., 2012).
Photochemical Synthesis
The study of photo-reorganization of specific chromen-4-ones under UV light to form pentacyclic compounds reveals a method for synthesizing complex organic scaffolds. This approach has potential applications in green chemistry and the synthesis of pharmacologically relevant structures (Dalal et al., 2017).
Neurological Disease Imaging
In the field of medical imaging, research on the synthesis of specific PET agents for imaging enzymes related to Parkinson's disease highlights the role of structurally complex compounds in developing diagnostic tools. This work underscores the potential for similar compounds in advancing neuroimaging technologies (Wang et al., 2017).
Molecular Docking and Antimicrobial Activity
The development of novel 1,2,4-triazole derivatives with antimicrobial activities illustrates the utility of complex molecules in drug discovery, particularly in identifying compounds with high receptor affinity and significant biological activities. This area of research is crucial for addressing the ongoing challenge of antimicrobial resistance (Jayanna et al., 2013).
properties
IUPAC Name |
[6-chloro-4-(3-chloro-4-methoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18Cl2N2O5S/c1-28-17-4-3-14(11-15(17)22)24-12-19(20(25)23-6-8-29-9-7-23)30(26,27)18-5-2-13(21)10-16(18)24/h2-5,10-12H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBXLFEUCPNIUMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)Cl)C(=O)N4CCOCC4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18Cl2N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.